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Compound of Interest

Methyl 2-amino-4-
Compound Name: o
methoxynicotinate

cat. No.: B8131930

This document provides a detailed overview of the fundamental physicochemical properties of
Methyl 2-amino-4-methoxynicotinate, a compound of interest for researchers, scientists, and
professionals in the field of drug development.

Physicochemical Data

The core molecular attributes of Methyl 2-amino-4-methoxynicotinate are summarized in the
table below. This data is essential for a variety of experimental and computational applications,
including reaction stoichiometry, analytical characterization, and molecular modeling.

Property Value Source
Molecular Formula C8H10N203 PubChem[1]
Molecular Weight 182.18 g/mol PubChem|[1]

This foundational data serves as a critical reference point for any research or development
activities involving this compound.

Logical Relationship of Molecular Properties

The relationship between the compound's name, its elemental composition (molecular
formula), and its molar mass (molecular weight) is a fundamental concept in chemistry. The
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following diagram illustrates this logical connection.

Methyl 2-amino-4-methoxynicotinate Molecular Formula C8H10N203 Molecular Weight 182.18 g/mol )

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b8131930?utm_src=pdf-body-img
https://www.benchchem.com/product/b8131930?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-amino-4-methoxypyridine-3-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-amino-4-methoxypyridine-3-carboxylate
https://www.benchchem.com/product/b8131930#methyl-2-amino-4-methoxynicotinate-molecular-weight-and-formula
https://www.benchchem.com/product/b8131930#methyl-2-amino-4-methoxynicotinate-molecular-weight-and-formula
https://www.benchchem.com/product/b8131930#methyl-2-amino-4-methoxynicotinate-molecular-weight-and-formula
https://www.benchchem.com/product/b8131930#methyl-2-amino-4-methoxynicotinate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8131930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8131930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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